Cas no 1805023-07-7 (4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1805023-07-7
• MF: C₈H₂BrClF₃NO₂S
• MW: 348.524189472198
• CID: 4972529
• Update Time: 2025-10-29

4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO2S/c9-7-4(3-14)1-5(17(10,15)16)2-6(7)8(11,12)13/h1-2H
• InChI Key： HXPRMARDNQXFMN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=CC=1C(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: 3.2
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride

4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1805023-07-7): A Versatile Building Block in Modern Organic Synthesis

4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1805023-07-7) is a highly specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This sulfonyl chloride derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those requiring trifluoromethyl groups for enhanced metabolic stability and lipophilicity.

The molecular structure of 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride combines three strategically placed functional groups: a bromo substituent at position 4, a cyano group at position 3, and a trifluoromethyl group at position 5. This unique arrangement makes it particularly valuable for cross-coupling reactions and nucleophilic substitutions, which are fundamental transformations in modern drug discovery.

Recent trends in medicinal chemistry have shown increasing demand for fluorinated compounds, with the trifluoromethyl group being one of the most sought-after modifications. The presence of this group in 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride makes it especially relevant to current research focusing on improved drug candidates with better pharmacokinetic properties. Pharmaceutical researchers frequently search for "trifluoromethyl building blocks" and "fluorinated sulfonyl chlorides," making this compound particularly valuable in the current market.

In synthetic applications, the sulfonyl chloride moiety of this compound serves as an excellent leaving group, enabling efficient formation of sulfonamides when reacted with amines. This transformation is crucial in developing sulfonamide-based drugs, which represent a significant portion of FDA-approved pharmaceuticals. The compound's bromo substituent offers additional versatility, allowing for various palladium-catalyzed coupling reactions such as Suzuki, Stille, or Buchwald-Hartwig couplings.

The cyano group present in 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride provides another dimension of reactivity. It can be hydrolyzed to carboxylic acids, reduced to amines, or participate in cycloaddition reactions. This multifunctionality explains why researchers often search for "multifunctional aromatic building blocks" and "polyfunctional sulfonyl chlorides" when designing complex molecular architectures.

From a commercial perspective, the demand for 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies specializing in fluorinated drug development. The compound's CAS number (1805023-07-7) serves as a unique identifier that helps procurement specialists locate this specific chemical in global chemical databases.

Quality control of 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity specifications are particularly important for this compound, as impurities can significantly affect its performance in sensitive pharmaceutical synthesis applications. Many researchers specifically look for "high-purity sulfonyl chlorides" when sourcing this material.

Storage and handling of 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride require standard precautions for reactive organic compounds. It should be kept in a cool, dry place, protected from moisture, as the sulfonyl chloride group is susceptible to hydrolysis. These handling requirements are similar to those for other aromatic sulfonyl chlorides, a point often queried by laboratory technicians.

The synthetic utility of 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride extends beyond pharmaceuticals into materials science. The combination of electron-withdrawing groups makes it potentially useful in designing organic electronic materials, particularly those requiring specific electron-accepting properties. This application aligns with growing interest in "functional organic materials" and "specialty chemical intermediates."

Looking forward, the importance of 4-Bromo-3-cyano-5-(trifluoromethyl)benzenesulfonyl chloride is likely to grow as the pharmaceutical industry continues to explore the benefits of fluorinated compounds. Its unique combination of reactive groups positions it as a valuable tool for medicinal chemists working on next-generation therapeutics. The compound's CAS number (1805023-07-7) will remain a key identifier as it finds broader applications in chemical research and development.